3-(5-Bromofuran-2-yl)benzyl acetate

• Molecular Formula: C13H11BrO3
• Molecular Weight: 295.13 g/mol
• IUPAC Name: [3-(5-bromofuran-2-yl)phenyl]methyl acetate
• InChI: InChI=1S/C13H11BrO3/c1-9(15)16-8-10-3-2-4-11(7-10)12-5-6-13(14)17-12/h2-7H,8H2,1H3
• InChI Key: NABSDAHAKXBPKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=CC(=CC=C1)C2=CC=C(O2)Br

Description

3-(5-Bromofuran-2-yl)benzyl acetate is an organic compound featuring a benzyl acetate backbone substituted with a 5-bromofuran-2-yl group at the third position of the benzene ring. Its molecular structure combines the ester functionality of benzyl acetate (C$9$H${10}$O$_2$) with the brominated heterocyclic furan moiety, imparting distinct physicochemical and biological properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Key Compounds for Comparison :

Benzyl Acetate (C$9$H${10}$O$_2$) : A simple ester with a jasmine-like aroma, widely used in perfumery and flavoring.

Benzyl Phenyl Acetate (C${15}$H${14}$O$_2$): A bulkier ester with a phenyl substituent, noted for higher boiling points and aquatic toxicity.

2-(5-Bromo-3-methylsulfanyl-1-benzofuran-2-yl)acetic Acid : A brominated benzofuran derivative with demonstrated synthetic utility.

Table 1: Comparative Physical and Chemical Properties

Property	3-(5-Bromofuran-2-yl)benzyl acetate (Inferred)	Benzyl Acetate	Benzyl Phenyl Acetate	2-(5-Bromo-benzofuran)acetic Acid
Molecular Formula	C${13}$H${11}$BrO$_3$ (estimated)	C$9$H${10}$O$_2$	C${15}$H${14}$O$_2$	C${11}$H$9$BrO$_3$S
Molecular Weight	~295.1 g/mol	150.17 g/mol	226.27 g/mol	301.16 g/mol
Boiling Point	~250–300°C (estimated)	95°C (flash point)	317–319°C	N/A
Solubility	Low in water; soluble in organic solvents	33% in 90% ethanol	Similar to benzyl acetate	Soluble in ethyl acetate, chloroform
Key Functional Groups	Ester, bromofuran	Ester	Ester, phenyl	Brominated benzofuran, carboxylic acid